Cas no 7342-41-8 (2,2':5',2''-Terthiophene-5-carboxaldehyde)

• Product Name: 2,2':5',2''-Terthiophene-5-carboxaldehyde
• CAS No: 7342-41-8
• MF: C₁₃H₈OS₃
• MW: 276.397019386292
• MDL: MFCD00115181
• CID: 978060
• PubChem ID: 87577538
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[5-(2-thienyl)-2-thienyl]thiophene-2-carbaldehyde
• 2,2':5',2''-Terthiophene-5-carboxaldehyde
• 2,2':5',2''-Terthiophene-5-carbaldehyde
• 2,2':5,2'-TERTHIOPHENE-5-CARBOXALDEHYDE
• 2,2\':5\',2\'\'-Terthiophene-5-carbaldehyde
• 5-(5-thiophen-2-ylthiophen-2-yl)thiophene-2-carbaldehyde
• 5-[5-(2-Thienyl)-2-thienyl]thiophene-2-carbaldehyde, tech
• 5-Formyl-2,2':5',2''-terthiophene
• [2,2':5',2''-terthiophene]-5-carbaldehyde
• 2,2:5,2-terthiophene-5-carboxaldehyde
• PMPDDPJYARBNGV-UHFFFAOYSA-N
• (2,2':5',2''-Terthiophene)-5-carboxaldehyde
• AK325463
• 2-Formyl-alpha-terthienyl
• 2-Formyl-alpha-terthiophene
• C13H8OS3
• .alpha.-T CHO der
• FT-0636445
• SB67005
• DTXSID00223651
• MFCD00115181
• CHEMBL91933
• BDBM50035702
• 5-formyl-2,2':5',2'-terthiophene
• A837827
• CS-0156739
• 2-Thiophenecarbaldehyde, 5-[5-(thien-2-yl)thien-2-yl]-
• 5-(5-(2-thienyl)-2-thienyl)thiophene-2-carboxaldehyde
• 5-{[2,2'-bithiophene]-5-yl}thiophene-2-carbaldehyde
• AKOS015856727
• AS-2779
• .alpha.-T CHO deriv.
• SCHEMBL498654
• T1805
• 2,2':5',2'-Terthiophene-5-carboxaldehyde
• 7342-41-8
• STL556778
• 5-{[2,2'-BITHIOPHEN]-5-YL}THIOPHENE-2-CARBALDEHYDE
• BBL102969
• DB-055762
• 2,2\\':5\\',2\\'\\'-Terthiophene-5-carboxaldehyde

• MDL： MFCD00115181
• Inchi： 1S/C13H8OS3/c14-8-9-3-4-12(16-9)13-6-5-11(17-13)10-2-1-7-15-10/h1-8H
• InChI Key： PMPDDPJYARBNGV-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C1=CC=C(C=O)S1

Computed Properties

• Exact Mass: 275.97400
• Monoisotopic Mass: 275.97372840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: Not available
• Melting Point: 137.0 to 141.0 deg-C
• PSA: 101.79000
• LogP: 5.01760
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes